Cas no 1105196-35-7 (2-{4-4-(4-fluorophenyl)piperazin-1-yl-1H-pyrazolo3,4-dpyrimidin-1-yl}ethan-1-amine)

• Product Name: 2-{4-4-(4-fluorophenyl)piperazin-1-yl-1H-pyrazolo3,4-dpyrimidin-1-yl}ethan-1-amine
• CAS No: 1105196-35-7
• MF: C₁₇H₂₀FN₇
• MW: 341.386005401611
• CID: 5944291
• PubChem ID: 33677343
• Update Time: 2025-09-28

2-{4-4-(4-fluorophenyl)piperazin-1-yl-1H-pyrazolo3,4-dpyrimidin-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-(4-fluorophenyl)piperazin-1-yl-1H-pyrazolo3,4-dpyrimidin-1-yl}ethan-1-amine
• 2-[4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidin-1-yl]ethanamine
• 1105196-35-7
• SR-01000910806-1
• 2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethanamine
• AKOS015956340
• F2135-0808
• SR-01000910806
• 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine

• Inchi： 1S/C17H20FN7/c18-13-1-3-14(4-2-13)23-7-9-24(10-8-23)16-15-11-22-25(6-5-19)17(15)21-12-20-16/h1-4,11-12H,5-10,19H2
• InChI Key： VMOCHUGLCVCGME-UHFFFAOYSA-N
• SMILES： C(N)CN1C2=C(C=N1)C(N1CCN(C3=CC=C(F)C=C3)CC1)=NC=N2

Computed Properties

• Exact Mass: 341.17642183g/mol
• Monoisotopic Mass: 341.17642183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{4-4-(4-fluorophenyl)piperazin-1-yl-1H-pyrazolo3,4-dpyrimidin-1-yl}ethan-1-amine

Research Brief on 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine (CAS: 1105196-35-7)

The compound 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine (CAS: 1105196-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its molecular structure, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's unique structural features, which include a pyrazolo[3,4-d]pyrimidine core coupled with a 4-fluorophenylpiperazine moiety. This combination has been shown to confer selective binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, with potential implications for treating neurological disorders such as schizophrenia and Parkinson's disease.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine with high purity and yield. These methods often involve multi-step organic reactions, including nucleophilic substitution and cyclization, to achieve the desired molecular architecture. The availability of these synthetic protocols has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological profiling of the compound has revealed its interaction with dopamine and serotonin receptors, which are critical targets in neuropsychiatric therapeutics. In particular, the compound demonstrates high affinity for the dopamine D2 and serotonin 5-HT1A receptors, suggesting a dual mechanism of action. This dual activity could potentially address the limitations of current antipsychotic drugs, which often exhibit off-target effects and poor efficacy in certain patient populations. Recent preclinical trials have shown that the compound can modulate receptor signaling pathways with minimal adverse effects, underscoring its therapeutic potential.

In addition to its CNS applications, 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine has also been investigated for its anti-inflammatory and anticancer properties. Early-stage studies indicate that the compound can inhibit pro-inflammatory cytokines and suppress tumor cell proliferation in specific cancer models. These findings open new avenues for repurposing the compound in oncology and immunology, although further validation is required to confirm these effects in clinical settings.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently exploring prodrug strategies and formulation technologies to enhance the compound's drug-like properties and improve its clinical translatability.

In conclusion, 2-{4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-amine represents a versatile scaffold with broad therapeutic potential. Its unique pharmacological profile and structural features make it a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical trials to unlock its full therapeutic potential.